![molecular formula C19H18N2O B5431271 6-methoxy-3-(1,2,3,4-tetrahydroisoquinolin-5-yl)quinoline](/img/structure/B5431271.png)
6-methoxy-3-(1,2,3,4-tetrahydroisoquinolin-5-yl)quinoline
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Overview
Description
“6-methoxy-1,2,3,4-tetrahydroisoquinoline” is a chemical compound with the empirical formula C10H13NO . It is a solid in form .
Molecular Structure Analysis
The SMILES string for “6-methoxy-1,2,3,4-tetrahydroisoquinoline” is COc1ccc2CNCCc2c1 . This provides a text representation of the compound’s structure.Physical And Chemical Properties Analysis
“6-methoxy-1,2,3,4-tetrahydroisoquinoline” is a solid . Its molecular weight is 163.22 and its CAS Number is 42923-77-3 .Mechanism of Action
While the mechanism of action for “6-methoxy-3-(1,2,3,4-tetrahydroisoquinolin-5-yl)quinoline” is not available, compounds featuring a 6-methoxy-1,2,3,4-tetrahydroisoquinolin-7-ol unit as the arylamine “head” group of a classical D3 antagonist core structure have been synthesized and evaluated for affinity at dopamine D1, D2, and D3 receptors (D1R, D2R, D3R) .
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-methoxy-3-(1,2,3,4-tetrahydroisoquinolin-5-yl)quinoline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O/c1-22-16-5-6-19-14(10-16)9-15(12-21-19)17-4-2-3-13-11-20-8-7-18(13)17/h2-6,9-10,12,20H,7-8,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJPVWKGXRGSDPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=CC(=CN=C2C=C1)C3=CC=CC4=C3CCNC4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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